molecular formula C12H7Cl2FN2O2 B8276675 4,5-dichloro-2-fluoro-N-(2-oxo-1H-pyridin-4-yl)benzamide

4,5-dichloro-2-fluoro-N-(2-oxo-1H-pyridin-4-yl)benzamide

Cat. No.: B8276675
M. Wt: 301.10 g/mol
InChI Key: MMUHIJWIGBRAPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5-dichloro-2-fluoro-N-(2-oxo-1H-pyridin-4-yl)benzamide is a useful research compound. Its molecular formula is C12H7Cl2FN2O2 and its molecular weight is 301.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7Cl2FN2O2

Molecular Weight

301.10 g/mol

IUPAC Name

4,5-dichloro-2-fluoro-N-(2-oxo-1H-pyridin-4-yl)benzamide

InChI

InChI=1S/C12H7Cl2FN2O2/c13-8-4-7(10(15)5-9(8)14)12(19)17-6-1-2-16-11(18)3-6/h1-5H,(H2,16,17,18,19)

InChI Key

MMUHIJWIGBRAPG-UHFFFAOYSA-N

Canonical SMILES

C1=CNC(=O)C=C1NC(=O)C2=CC(=C(C=C2F)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-methoxypyridin-4-amine (186.2 mg, 1.5 mmol), 4,5-dichloro-2-fluoro-benzoic acid (285.1 mg, 1.36 mmol), HATU (622.4 mg, 1.64 mmol) and n-methylmorpholine (299.9 μL, 2.73 mmol) in DMF (3 mL) was stirred at room temperature for 16 hours. The reaction mixture was poured into water and extracted with ethyl acetate (3×). The organics were combined, washed with water (3×), brine and dried over Na2SO4, filtered through a short plug of silica and evaporated to dryness. The material was taken up in HBr (in acetic acid) (6.689 mL of 33% w/v, 27.28 mmol) and stirred at 95° C. for 16 h. The solution was cooled to room temperature, filtered and solid product washed with water (2×) and then ether (2×) and dried under vacuum to give 4,5-dichloro-2-fluoro-N-(2-oxo-1H-pyridin-4-yl)benzamide (250 mg, 61%) as an off white solid. ESI-MS m/z calc. 299.99. found 301.3 (M+1)+; Retention time: 1.16 minutes (3 minutes run).
Quantity
186.2 mg
Type
reactant
Reaction Step One
Quantity
285.1 mg
Type
reactant
Reaction Step One
Name
Quantity
622.4 mg
Type
reactant
Reaction Step One
Quantity
299.9 μL
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
6.689 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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